![molecular formula C30H32F2O2 B13390156 11-(4-Cyclopropylphenyl)-17-(1,1-difluoroprop-2-ynyl)-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one](/img/structure/B13390156.png)
11-(4-Cyclopropylphenyl)-17-(1,1-difluoroprop-2-ynyl)-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
Overview
Description
Preparation Methods
The synthesis of CID 127020967 involves several steps. One common method includes the reaction of 2-fluoro-4-nitrophenylacetic acid with a Vilsmeier reagent, followed by quenching in an aqueous solution to obtain an intermediate . This intermediate is then further processed using solvents and additional reagents to yield the final product. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production to ensure high yield and purity.
Chemical Reactions Analysis
CID 127020967 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. For instance, it can participate in oxidation reactions facilitated by water radical cations, which can convert aromatic amines into quaternary ammonium cations . Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
CID 127020967 has a wide range of scientific research applications. In chemistry, it is used as a reagent in synthetic organic chemistry to study reaction mechanisms and develop new synthetic methodologies. In biology, it can be used to investigate the biochemical pathways and molecular interactions within cells. In medicine, it has potential applications in drug development due to its unique chemical structure and reactivity. In industry, it can be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of CID 127020967 involves its interaction with specific molecular targets and pathways. It can bind to certain enzymes or receptors, altering their activity and leading to various biochemical effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used. For example, in drug development, it may target specific proteins involved in disease pathways to exert therapeutic effects.
Comparison with Similar Compounds
CID 127020967 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with related chemical structures or functional groups, such as (8S,11R,13S,14S,17S)-11-(4-cyclopropylphenyl)-17-(1,1-difluoroprop-2-ynyl)-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one . These compounds may share some chemical properties but differ in their reactivity, stability, and applications. The unique features of CID 127020967, such as its specific functional groups and stereochemistry, make it distinct and valuable for various scientific research applications.
Properties
Molecular Formula |
C30H32F2O2 |
|---|---|
Molecular Weight |
462.6 g/mol |
IUPAC Name |
11-(4-cyclopropylphenyl)-17-(1,1-difluoroprop-2-ynyl)-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C30H32F2O2/c1-3-30(31,32)29(34)15-14-26-24-12-10-21-16-22(33)11-13-23(21)27(24)25(17-28(26,29)2)20-8-6-19(7-9-20)18-4-5-18/h1,6-9,16,18,24-26,34H,4-5,10-15,17H2,2H3 |
InChI Key |
OWPPSPZDYGHPAN-UHFFFAOYSA-N |
Canonical SMILES |
CC12CC(C3=C4CCC(=O)C=C4CCC3C1CCC2(C(C#C)(F)F)O)C5=CC=C(C=C5)C6CC6 |
Origin of Product |
United States |
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